Cas no 1482040-49-2 ((1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine)

• Product Name: (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine
• CAS No: 1482040-49-2
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 4820347
• Update Time: 2025-11-01

(1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(BENZO[D]THIAZOL-2-YL)CYCLOPROPYL)METHANAMINE
• (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine

• Inchi： 1S/C11H12N2S/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-7,12H2
• InChI Key： DWXFPOLZRHQMIS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine

(1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine: A Novel Compound with Promising Therapeutic Potential

(1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine, with the CAS number 1482040-49-2, represents a unique class of organic molecules that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound belongs to the family of benzo[d]thiazole-based derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antitumor properties. The structural complexity of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine is primarily attributed to the presence of a benzo[d]thiazole ring fused with a cyclopropyl group, as well as a methanamine functional group. These structural features contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for further exploration in drug development.

Recent studies have highlighted the importance of benzo[d]thiazole scaffolds in the design of novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that benzo[d]thiazole-based compounds exhibit potent inhibitory effects against certain enzymes involved in inflammatory pathways. This finding has sparked interest in the potential of (1-(Benzo[D]thiazol-2-YL)cyc, which is a derivative of this scaffold, to modulate similar biological processes. The cyclopropyl group in the molecule is particularly noteworthy, as it introduces steric and electronic effects that can significantly influence the compound's reactivity and binding affinity to target proteins.

The synthesis of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine has been a focus of several research groups aiming to optimize its pharmacological properties. One recent approach involves the use of catalytic methods to enhance the efficiency of the reaction between benzo[d]thiazole derivatives and cyclopropyl moieties. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the introduction of a methanamine group at the terminal position of the cyclopropyl ring can significantly improve the compound's solubility and bioavailability. These advancements in synthetic methodologies have enabled researchers to explore the compound's potential in various therapeutic contexts.

One of the most promising applications of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine is in the field of anti-inflammatory drug development. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by the overactivation of immune cells and the release of pro-inflammatory cytokines. The benzo[d]thiazole ring in this compound has been shown to interact with key signaling molecules involved in these pathways, potentially modulating their activity. A 2023 preclinical study published in Pharmacological Research reported that (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine significantly reduced inflammation in animal models of colitis, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another area of interest is the potential of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine in cancer research. Cancer cells often exhibit dysregulated metabolic pathways and increased resistance to apoptosis. The benzo[d]thiazole scaffold has been implicated in the modulation of these pathways, and the addition of a cyclopropyl group may further enhance its anticancer activity. A 2023 study in Cancer Letters suggested that this compound could induce apoptosis in certain cancer cell lines by interfering with mitochondrial function. These findings underscore the importance of further research into the compound's mechanisms of action and its potential as an antitumor agent.

The biological activity of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine is also being investigated in the context of neurodegenerative diseases. Conditions such as Alzheimer's and Parkinson's disease are associated with the accumulation of misfolded proteins and oxidative stress. The antioxidant properties of benzo[d]thiazole-based compounds have been well-documented, and the presence of a methanamine group may further enhance these properties. A 2023 study published in Free Radical Biology and Medicine reported that this compound exhibited significant antioxidant activity in vitro, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Despite the promising findings, there are still several challenges associated with the development of (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine as a therapeutic agent. One of the main challenges is the optimization of its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers are currently exploring various strategies to improve these properties, such as the modification of functional groups and the incorporation of prodrug strategies. A 2023 review article in Drug Discovery Today highlighted the importance of these strategies in overcoming the challenges associated with the clinical translation of novel compounds like (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine.

In addition to its potential therapeutic applications, (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine is also being studied for its role in the development of new analytical methods. The unique structural features of this compound make it an ideal candidate for use in various analytical techniques, including spectroscopy and chromatography. A 2023 study published in Analyst demonstrated that this compound could serve as a model molecule for the development of new analytical methods, highlighting its potential as a tool for research in analytical chemistry.

The ongoing research into (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine underscores its significance in the field of pharmaceutical science. As new methodologies and techniques continue to emerge, the potential applications of this compound are likely to expand. The combination of its structural complexity and biological activity makes it a promising candidate for further exploration in various therapeutic contexts. Continued research into its mechanisms of action and pharmacological properties will be crucial in determining its potential as a therapeutic agent.

In conclusion, (1-(Benzo[D]thiazol-2-YL)cyclopropyl)methanamine (1482040-49-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As scientists continue to explore its properties and applications, it is likely that this compound will play an important role in the discovery of new therapeutic agents. The ongoing studies into its mechanisms of action and pharmacological properties will be essential in determining its potential as a therapeutic agent for various diseases.